Cas no 311331-82-5 (5405235)

• Product name: 5405235
• CAS No: 311331-82-5
• MF: C₂₄H₂₂N₄O₅
• MW: 446.455
• CID: 3050086
• PubChem ID: 2845058

5405235 Chemical and Physical Properties

Names and Identifiers

• 5405235
• STK753965
• Cambridge id 5405235
• Oprea1_249060
• SR-01000513723-1
• AG-205/36733017
• SR-01000513723
• 2-amino-4-(3,4-dimethoxyphenyl)-1-(4-nitrophenyl)-5-oxo-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• 647-867-7
• 2-amino-4-(3,4-dimethoxyphenyl)-1-(4-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile
• ChemDiv1_011017
• HMS618E17
• 311331-82-5
• AKOS001704177
• 2-amino-4-(3,4-dimethoxyphenyl)-1-{4-nitrophenyl}-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
• AKOS022014165
• 2-amino-4-(3,4-dimethoxyphenyl)-1-(4-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Inchi： InChI=1S/C24H22N4O5/c1-32-20-11-6-14(12-21(20)33-2)22-17(13-25)24(26)27(18-4-3-5-19(29)23(18)22)15-7-9-16(10-8-15)28(30)31/h6-12,22H,3-5,26H2,1-2H3
• InChI Key： FVELFFXYSWZIEF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 446.15901982Da
• Monoisotopic Mass: 446.15901982Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 134Ų